
Application Notes: High-Fidelity Mold Creation
Using Cavex Cream Alginate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cavex

Cat. No.: B1169322 Get Quote

Introduction

Cavex Cream Alginate is an irreversible hydrocolloid impression material widely utilized in

dental and research applications for creating detailed and accurate molds.[1][2] Its high

precision, ease of use, and quick setting times make it a suitable choice for applications

requiring high-fidelity anatomical replication.[3][4][5] These application notes provide a

comprehensive protocol for researchers, scientists, and drug development professionals to

achieve optimal results when creating high-fidelity molds with Cavex Cream Alginate. The

material is known for its smooth, creamy consistency upon mixing, which allows for excellent

detail reproduction of up to 5µm.[3][4][5]

Material Composition and Properties

Cavex Cream Alginate is a powder primarily composed of alginate, calcium sulfate, and fillers.

[1][6] When mixed with water, a chemical reaction is initiated, leading to the formation of an

elastic gel.[6][7] The material is dust-free, which minimizes airborne particles during handling

and mixing.[6][8] It is available in both Normal Set and Fast Set formulations to accommodate

different procedural requirements.[1][8]

Quantitative Data Summary
The following table summarizes the key quantitative specifications for Cavex Cream Alginate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1169322?utm_src=pdf-interest
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://www.cavex.nl/wp-content/uploads/2020/10/2023-02-IFU-Cavex-Cream-EN-AA600IFU.00.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6356954/
https://m.youtube.com/watch?v=eE1URizFhVo
https://www.scottsdental.com/cavex-cream.html
https://topqualitygloves.com/products/cavex-cream-alginate
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://m.youtube.com/watch?v=eE1URizFhVo
https://www.scottsdental.com/cavex-cream.html
https://topqualitygloves.com/products/cavex-cream-alginate
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://www.cavex.nl/wp-content/uploads/2020/10/2023-02-IFU-Cavex-Cream-EN-AA600IFU.00.pdf
https://www.dension-dental.de/Infomaterial/CAVEX_Cream_Alginate_Broschuere_20230403_GB.pdf
https://www.dension-dental.de/Infomaterial/CAVEX_Cream_Alginate_Broschuere_20230403_GB.pdf
https://www.smlglobal.com/sites/default/files/PBBV5N15.pdf
https://www.dension-dental.de/Infomaterial/CAVEX_Cream_Alginate_Broschuere_20230403_GB.pdf
https://www.cavex.nl/wp-content/uploads/2021/09/2021-09-Prodinfo-Cavex-Cream-Alginate-MDR-2T.pdf
https://www.cavex.nl/wp-content/uploads/2020/10/2023-02-IFU-Cavex-Cream-EN-AA600IFU.00.pdf
https://www.cavex.nl/wp-content/uploads/2021/09/2021-09-Prodinfo-Cavex-Cream-Alginate-MDR-2T.pdf
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Normal Set Fast Set Unit Source(s)

Detail

Reproduction
5 5 µm [4][5]

Powder/Water

Ratio
21.2 / 46 21.2 / 46 g / ml [9]

Mixing Time 30 20 seconds [9]

Total Working

Time
2 minutes

1 minute 20

seconds
min:sec [9]

Time in Mouth
1 minute 30

seconds
1 minute min:sec [9]

Total Setting

Time

3 minutes 30

seconds

2 minutes 20

seconds
min:sec [1][9]

Dimensional

Stability

Up to 48 hours

(with proper

storage)

Up to 48 hours

(with proper

storage)

hours [1][3]

Shelf Life 5 5 years [4][5]

Experimental Protocol: Creating a High-Fidelity
Mold
This protocol outlines the step-by-step procedure for creating a high-fidelity mold using Cavex
Cream Alginate.

1. Materials and Equipment:

Cavex Cream Alginate powder

Distilled or deionized water at room temperature (21-23°C)[8]

Flexible rubber mixing bowl

Rigid spatula
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Measuring scoop (provided with the product)

Measuring beaker (provided with the product)

Impression tray or custom mold housing

Timer

2. Preparation:

Ensure all materials are at room temperature. Variations in water temperature will affect the

working and setting times; colder water will prolong the times, while warmer water will

shorten them.[1][9]

Fluff the Cavex Cream Alginate powder by shaking the container or bag before dispensing.

[1][10]

Use the provided scoop to measure the desired amount of powder. Do not compress the

powder in the scoop; level it off for an accurate measurement.[1][10]

Use the provided beaker to measure the corresponding volume of water. The standard ratio

is 21.2 grams of powder to 46 ml of water.[1][9]

3. Mixing Procedure:

Add the measured water to the flexible rubber mixing bowl.

Add the measured powder to the water.

Begin mixing immediately and vigorously with the rigid spatula. Use a figure-eight motion,

pressing the spatula against the sides of the bowl to ensure a smooth, homogeneous, and

creamy consistency, free of lumps.[1]

The mixing time is critical: mix for 30 seconds for Normal Set and 20 seconds for Fast Set.[9]

4. Loading the Impression Tray:

Immediately after mixing, load the alginate mixture into the impression tray or mold housing.
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Smooth the surface of the alginate with a wet finger to create an even surface.[1][9]

5. Creating the Impression:

For in vivo applications, have the subject rinse their mouth with warm water prior to tray

insertion.[1][9]

Seat the loaded tray in the desired location with gentle, firm pressure.

Hold the tray steady without movement until the material has fully set. Movement during

gelation can introduce internal stresses and inaccuracies.[7]

The material should remain in place for 1 minute and 30 seconds for Normal Set and 1

minute for Fast Set.[9]

6. Demolding and Post-Processing:

Once the setting time has elapsed, remove the impression with a single, quick motion to

minimize distortion.[1][7][11]

Immediately rinse the mold under cold running water to remove any residues.[1][9]

Gently shake off excess water, but do not blow-dry the surface, as this can cause

dehydration and shrinkage. The surface should remain moist.[1][9]

7. Storage and Casting:

For optimal dimensional stability, it is recommended to pour the cast immediately.[9]

If immediate pouring is not possible, store the impression in a sealed plastic bag with a few

drops of water to maintain a 100% humidity environment.[9]

The plaster or gypsum model should be made within 48 hours of taking the impression.[1]

[12]

Workflow and Process Visualization
The following diagram illustrates the key stages of the high-fidelity mold creation protocol.
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Figure 1: Experimental Workflow for High-Fidelity Mold Creation
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Caption: Experimental Workflow for High-Fidelity Mold Creation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

